BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling M8-
B

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: M8-B

Cat. No.: B15621113

Essential Safety and Handling Guide for M8-B

Topic: Personal Protective Equipment for Handling M8-B

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with M8-B, a potent and selective transient receptor
potential melastatin-8 (TRPM8) antagonist. The following procedures are designed to ensure
safe handling, storage, and disposal of this research chemical.

Compound Identification and Properties

M8-B is a chemical compound used in laboratory research to block TRPM8 channels.[1] It is
commonly supplied as a white to off-white solid in the form of a hydrochloride salt.
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Property Data

N-(2-aminoethyl)-N-[[3-methoxy-4-
Chemical Name (phenylmethoxy)phenyllmethyl]-2-
thiophenecarboxamide, monohydrochloride

CAS Number 883976-12-3

Molecular Formula C22H24N203S « HCI
Molecular Weight 432.96 g/mol

Form Crystalline solid / Powder

Solubilit Soluble in DMSO and DMF. Water solubility is 2
olubili
Y mg/mL (warmed).

Storage Store at 2-8°C, desiccated.

Hazard Identification and Personal Protective Equipment
(PPE)

While one Safety Data Sheet (SDS) indicates that M8-B is not classified as a hazardous
substance under the Globally Harmonized System (GHS), it is crucial to follow standard
laboratory safety practices. Another supplier notes that it is a combustible solid. Due to this
conflicting information and the fact that the toxicological properties of this compound are not
fully known, caution is advised.

The following PPE is mandatory when handling M8-B to minimize exposure risk.
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Protection Type

Required PPE

Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[1][2]

Protects eyes from dust
particles and accidental

splashes.

Hand Protection

Disposable nitrile gloves.[1]

Prevents skin contact. For
extended handling or when
working with solutions,
consider double-gloving or
using thicker, chemical-

resistant gloves.[1]

Body Protection

A standard laboratory coat.[2]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for
handling small quantities in a
well-ventilated area. Use a
certified respirator if creating

dust or aerosols.

Prevents inhalation of fine

particles.

Operational and Disposal Plans

A clear, step-by-step approach to handling and disposal is essential for maintaining a safe

laboratory environment.

Experimental Workflow for Handling M8-B

The following diagram outlines the standard procedure for safely handling M8-B from receipt to

disposal.
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Preparation

Don PPE:
Lab Coat, Gloves, Safety Glasses

Prepare work area:
Ensure fume hood is operational (if needed)
and surfaces are clean.

Proceed to handling

Handling & Experimentation

Weigh M8-B solid
(preferably in a fume hood or ventilated balance enclosure).

Prepare stock solution
(e.g., dissolving in DMSO).

Perform experiment
with appropriate dilutions.

After experiment

Cleanup & Disposal

Decontaminate surfaces
with appropriate solvent and cleaning agent.

Dispose of waste:

- Solid M8-B and contaminated consumables in designated chemical waste.
- Liquid waste in appropriate solvent waste container.

Doff PPE and wash hands thoroughly.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Sources of M8-B Waste

. Contaminated consumables Liquid waste
Ll sl L (e.g., pipette tips, tubes, gloves) (stock solutions, experimental media)

Waste Collection

A

Liquid Chemical Waste Container
(Halogenated or Non-halogenated as appropriate)
Final Disposal
Licensed Chemical Waste Disposal Service

Solid Chemical Waste Container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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